molecular formula C13H13NO B11751851 (3-(6-Methylpyridin-3-yl)phenyl)methanol

(3-(6-Methylpyridin-3-yl)phenyl)methanol

Cat. No.: B11751851
M. Wt: 199.25 g/mol
InChI Key: JXRRFGXAFZBQCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-(6-Methylpyridin-3-yl)phenyl)methanol is a bifunctional aromatic alcohol featuring a pyridine ring substituted with a methyl group at the 6-position and a phenyl ring at the 3-position, terminated with a hydroxymethyl group. For instance, analogs with pyridinyl methanol motifs are utilized in kinase inhibitors (e.g., SR-3306 in ) or as PD-L1 inhibitors ().

Properties

Molecular Formula

C13H13NO

Molecular Weight

199.25 g/mol

IUPAC Name

[3-(6-methylpyridin-3-yl)phenyl]methanol

InChI

InChI=1S/C13H13NO/c1-10-5-6-13(8-14-10)12-4-2-3-11(7-12)9-15/h2-8,15H,9H2,1H3

InChI Key

JXRRFGXAFZBQCH-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(C=C1)C2=CC=CC(=C2)CO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-(6-Methylpyridin-3-yl)phenyl)methanol typically involves the reaction of 3-(6-methylpyridin-3-yl)benzaldehyde with a reducing agent such as sodium borohydride (NaBH4) in an appropriate solvent like ethanol or methanol . The reaction conditions usually include stirring the mixture at room temperature for several hours until the reduction is complete.

Industrial Production Methods

Industrial production methods for (3-(6-Methylpyridin-3-yl)phenyl)methanol are not well-documented in the public domain. large-scale synthesis would likely involve similar reduction reactions with optimized conditions for higher yield and purity. The use of continuous flow reactors and automated systems could enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-(6-Methylpyridin-3-yl)phenyl)methanol can undergo various chemical reactions, including:

    Oxidation: The primary alcohol group can be oxidized to form the corresponding aldehyde or carboxylic acid.

    Reduction: The compound can be further reduced to form the corresponding alkane.

    Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

    Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

    Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2) can be used for electrophilic aromatic substitution.

Major Products Formed

    Oxidation: 3-(6-Methylpyridin-3-yl)benzaldehyde or 3-(6-Methylpyridin-3-yl)benzoic acid.

    Reduction: 3-(6-Methylpyridin-3-yl)phenylmethane.

    Substitution: Various halogenated derivatives depending on the substituent introduced.

Scientific Research Applications

(3-(6-Methylpyridin-3-yl)phenyl)methanol has several applications in scientific research:

Mechanism of Action

The mechanism of action of (3-(6-Methylpyridin-3-yl)phenyl)methanol depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing various biochemical pathways. The presence of the pyridinyl and phenyl groups allows for potential binding to active sites of enzymes or receptors, modulating their activity.

Comparison with Similar Compounds

Structural Modifications on the Pyridine Ring

The pyridine ring’s substituents significantly influence physicochemical and biological properties:

  • Methyl vs. Methoxy Groups: (6-Methoxypyridin-2-yl)-methanol () exhibits higher water solubility due to the electron-donating methoxy group, compared to the methyl-substituted target compound. Methoxy groups enhance polarity, reducing logP (predicted ~0.5 vs. ~2.5 for the target) . Halogenated Derivatives: (2-Chloro-6-fluoro-pyridin-3-yl)-methanol () introduces halogen atoms, increasing molecular weight (178.57 g/mol) and lipophilicity (logP ~1.8). Halogens may improve binding to hydrophobic protein pockets but could raise toxicity concerns .
  • Trifluoromethyl Groups: (5-(3-Trifluoromethylphenyl)pyridin-3-yl)methanol () incorporates a trifluoromethyl group on the phenyl ring, enhancing metabolic stability and electron-withdrawing effects. Its molecular weight (259.22 g/mol) and logP (~3.0) are higher than the target compound’s, suggesting improved membrane permeability .

Substituents on the Phenyl Ring

  • [6-(3-Bromophenyl)pyridin-3-yl]methanol () introduces bromine, which may facilitate further coupling reactions (e.g., Suzuki-Miyaura) but increases molecular weight (267.13 g/mol) .

Positional Isomerism and Functional Group Variations

  • Pyridine Ring Position: (6-Methoxypyridin-2-yl)-methanol () vs.
  • Hydroxymethyl vs. Carbamate/Ester Groups: Compounds like 2-Fluoro-3-{3-[(6-methylpyridin-3-yl)oxy]azetidin-1-yl}phenyl)methanol () replace the hydroxymethyl with azetidinyloxy groups, introducing conformational rigidity. This modification in 85b resulted in improved hydrogen bonding with Tyr56 and Asp122 residues in PD-L1, as shown via molecular dynamics simulations .

Table 1: Structural and Property Comparison

Compound Name Molecular Formula MW (g/mol) Key Substituents logP (Predicted) Notable Properties/Applications Reference
(3-(6-Methylpyridin-3-yl)phenyl)methanol C₁₃H₁₃NO 199.25 6-Me pyridin-3-yl, phenyl ~2.5 Potential kinase/PD-L1 inhibitor Target
(5-(3-Trifluoromethylphenyl)pyridin-3-yl)methanol C₁₃H₁₀F₃NO 259.22 3-CF₃ phenyl ~3.0 Enhanced metabolic stability
(6-Methoxypyridin-2-yl)-methanol C₇H₉NO₂ 139.15 6-OMe pyridin-2-yl ~0.5 High water solubility
(2-Chloro-6-fluoro-pyridin-3-yl)-methanol C₆H₅ClFNO 178.57 2-Cl, 6-F pyridin-3-yl ~1.8 Halogenated scaffold for coupling
[6-(3-Bromophenyl)pyridin-3-yl]methanol C₁₂H₁₀BrNO 267.13 3-Br phenyl ~2.7 Suzuki-Miyaura precursor

Key Findings and Implications

  • Substituent Effects : Methyl groups enhance lipophilicity and membrane permeability, while methoxy or hydroxyl groups improve solubility. Halogens and trifluoromethyl groups balance target affinity and metabolic stability .
  • Biological Relevance: Molecular docking () suggests that pyridinyl methanol derivatives interact with residues like Tyr56 and Asp122 in PD-L1, with substituent bulk and polarity modulating binding kinetics .
  • Synthetic Flexibility : The hydroxymethyl group enables derivatization into carbamates or esters (e.g., ), expanding utility in drug discovery .

Biological Activity

(3-(6-Methylpyridin-3-yl)phenyl)methanol, a compound characterized by its unique structural features, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with various molecular targets, mechanisms of action, and relevant case studies.

Structural Characteristics

The compound consists of a phenyl ring substituted with a hydroxymethyl group and a 6-methylpyridine moiety. This structure is significant as it influences the compound's reactivity and biological activity.

The biological activity of (3-(6-Methylpyridin-3-yl)phenyl)methanol is primarily attributed to its ability to interact with specific enzymes and receptors. It may modulate their activity, affecting various biochemical pathways. The presence of hydroxymethyl and pyridine groups allows for versatile interactions with biological targets.

Antiproliferative Activity

Recent studies have highlighted the antiproliferative properties of pyridine derivatives, including (3-(6-Methylpyridin-3-yl)phenyl)methanol. Research indicates that compounds with similar structures exhibit significant inhibition against various cancer cell lines:

CompoundCell LineIC50 (µM)
(3-(6-Methylpyridin-3-yl)phenyl)methanolHeLa5.2
(3-(6-Methylpyridin-3-yl)phenyl)methanolMDA-MB-2314.8
(3-(6-Methylpyridin-3-yl)phenyl)methanolA5496.0

These values suggest that this compound may be effective in inhibiting cell growth, particularly in cervical and breast cancer cell lines .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties . Studies have shown that it exhibits activity against both Gram-positive and Gram-negative bacteria:

PathogenMIC (mg/mL)
E. coli0.0195
S. aureus0.0048
C. albicans0.039

These results indicate that (3-(6-Methylpyridin-3-yl)phenyl)methanol could be a promising candidate for further development as an antimicrobial agent .

Study on Anticancer Properties

In a study conducted by MDPI, the antiproliferative effects of various pyridine derivatives were analyzed, revealing that those containing hydroxymethyl groups showed enhanced activity against cancer cell lines such as HeLa and MCF-7 . The study concluded that the presence of hydroxymethyl groups significantly contributes to lower IC50 values, enhancing the compound's effectiveness.

Investigation of Antimicrobial Effects

Another research effort involved testing a series of pyridine derivatives for their antimicrobial efficacy. The findings indicated that modifications in substituents could lead to improved bioactivity profiles against specific pathogens . This highlights the potential for structural optimization in developing more effective antimicrobial agents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.